N-[(2S,3R)-2-(4-Chlorophenyl)-1-methyl-5-oxopyrrolidin-3-yl]but-2-ynamide

• IUPAC Name: N-[(2S,3R)-2-(4-chlorophenyl)-1-methyl-5-oxopyrrolidin-3-yl]but-2-ynamide
• InChI: InChI=1S/C15H15ClN2O2/c1-3-4-13(19)17-12-9-14(20)18(2)15(12)10-5-7-11(16)8-6-10/h5-8,12,15H,9H2,1-2H3,(H,17,19)/t12-,15+/m1/s1
• InChI Key: WDJKJILKQQVKGD-DOMZBBRYSA-N
• Canonical SMILES: CC#CC(=O)NC1CC(=O)N(C1C2=CC=C(C=C2)Cl)C
• Isomeric SMILES: CC#CC(=O)N[C@@H]1CC(=O)N([C@H]1C2=CC=C(C=C2)Cl)C
• Molecular Formula: C15H15ClN2O2
• Molecular Weight: 290.74 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. This could involve multiple steps, each with different reactants and conditions.

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography or NMR spectroscopy to determine the 3D arrangement of atoms in a molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. This can be influenced by factors such as the functional groups present in the molecule.

Physical And Chemical Properties Analysis

This involves studying properties such as melting point, boiling point, solubility, and reactivity. Techniques such as mass spectrometry or infrared spectroscopy might be used.

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This involves understanding how the compound interacts with biological systems.

Safety and Hazards

Safety and hazard analysis involves understanding the risks associated with handling the compound. This could include toxicity, flammability, and environmental impact.

Future Directions

Future directions could involve further studies to fully understand the properties of the compound, or research into potential applications. This could be influenced by the results of the previous analyses.